Cas no 386229-80-7 (2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide)

• Product Name: 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide
• CAS No: 386229-80-7
• MF: C₁₂H₂₀BrNO₂S₂
• MW: 354.326700210571
• CID: 825738
• Update Time: 2026-04-29

2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide Chemical and Physical Properties

Names and Identifiers

• [2-(TRIMETHYLAMMONIUM)ETHYL] TOLUENETHIOSULFONATE BROMIDE
• 2-(TRIMETHYLAMMONIUM)ETHYL] TOLUENETHIOSULFONATE BROMIDE
• 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide

Experimental Properties

• Melting Point: 155-157°C
• Stability/Shelf Life: Moisture Sensitive

Additional information on 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide

Introduction to 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7)

2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide, identified by the chemical compound code CAS No. 386229-80-7, is a specialized organosulfur compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its unique structural framework comprising a trimethylammonium group, an ethyl chain, and a toluenethiosulfonate bromide moiety, exhibits intriguing physicochemical properties that make it a valuable candidate for various applications.

The molecular structure of 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) consists of a positively charged trimethylammonium headgroup, which enhances its solubility in polar solvents and its ability to interact with biological systems. The ethyl chain provides a hydrophobic anchor, while the toluenethiosulfonate bromide moiety introduces additional functional groups that can participate in hydrogen bonding and other non-covalent interactions. This dual nature makes the compound highly versatile for use in drug design, surfactant development, and polymer chemistry.

In recent years, 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) has been explored in the context of novel drug delivery systems. Its ability to form stable complexes with hydrophobic drugs has been leveraged to enhance their bioavailability and targeted delivery. Studies have demonstrated that this compound can act as a cationic carrier, facilitating the transmembrane transport of therapeutic agents across biological barriers. The positively charged trimethylammonium group interacts favorably with negatively charged cell membranes, while the hydrophobic ethyl chain helps to stabilize the drug within the lipid bilayer.

The toluenethiosulfonate bromide moiety further contributes to the compound's functionality by providing a site for chemical modification and cross-linking. This feature has been exploited in the development of hydrogels and other three-dimensional matrices used for controlled drug release. Researchers have reported successful applications of 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) in creating stimuli-responsive gels that release drugs in response to specific physiological triggers such as pH changes or enzymatic activity.

Another promising application of 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) lies in its potential as a building block for advanced materials. Its unique combination of hydrophilic and hydrophobic characteristics makes it an excellent candidate for designing surface-active agents and emulsifiers. These materials are critical in industries ranging from cosmetics to food processing, where their ability to stabilize emulsions and enhance texture is highly valued.

Recent advancements in polymer science have also highlighted the utility of 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) in the synthesis of novel polymers with tailored properties. The compound's ability to form stable ionic interactions with other monomers has enabled the creation of biodegradable polymers that exhibit improved mechanical strength and biocompatibility. These materials are particularly relevant in medical applications, such as wound dressings and tissue engineering scaffolds.

The investigation into 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) has also revealed its potential in nanotechnology. Its molecular structure allows it to self-assemble into supramolecular structures, which can be harnessed for drug delivery, catalysis, and sensing applications. Researchers have demonstrated that these self-assembled structures can encapsulate small molecules or nanoparticles, providing a means for targeted delivery and controlled release.

In conclusion, 2-(Trimethylammonium)ethyl Toluenethiosulfonate Bromide (CAS No. 386229-80-7) is a multifunctional compound with broad applicability across multiple scientific disciplines. Its unique structural features enable it to serve as an effective drug delivery agent, material precursor, and nanotechnology building block. As research continues to uncover new applications for this compound, its importance in advancing pharmaceuticals and materials science is likely to grow further.